Cas no 89160-46-3 (Butanoic acid, 4-(2,1,3-benzoxadiazol-4-ylamino)-)

• Product Name: Butanoic acid, 4-(2,1,3-benzoxadiazol-4-ylamino)-
• CAS No: 89160-46-3
• MF: C₁₀H₁₁N₃O₃
• MW: 221.212641954422
• CID: 610031
• PubChem ID: 71322439
• Update Time: 2025-04-19

Butanoic acid, 4-(2,1,3-benzoxadiazol-4-ylamino)- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 4-(2,1,3-benzoxadiazol-4-ylamino)-
• 4-(Benzo[c][1,2,5]oxadiazol-4-ylamino)butanoic acid
• DTXSID90752122
• 4-[(2,1,3-Benzoxadiazol-4-yl)amino]butanoic acid
• 89160-46-3

• Inchi： 1S/C10H11N3O3/c14-9(15)5-2-6-11-7-3-1-4-8-10(7)13-16-12-8/h1,3-4,11H,2,5-6H2,(H,14,15)
• InChI Key： GFIAGBVFIQZRMB-UHFFFAOYSA-N
• SMILES： O1N=C2C=CC=C(C2=N1)NCCCC(=O)O

Computed Properties

• Exact Mass: 221.08004122g/mol
• Monoisotopic Mass: 221.08004122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 88.2Ų